Cas no 1859684-44-8 (4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1859684-44-8
• MF: C₇H₇ClN₂O₂S
• MW: 218.660679101944
• CID: 5747270
• PubChem ID: 131046358
• Update Time: 2025-05-19

4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1859684-44-8
• 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde
• EN300-725749

• Inchi： 1S/C7H7ClN2O2S/c8-6-5(3-11)13-7(9-6)10-1-4(12)2-10/h3-4,12H,1-2H2
• InChI Key： GPZCJQJWCIPPEG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1CC(C1)O

Computed Properties

• Exact Mass: 217.9916763g/mol
• Monoisotopic Mass: 217.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.7Ų

Additional information on 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde

Introduction to 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 1859684-44-8)

4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde is a sophisticated organic compound characterized by its intricate molecular architecture, which integrates multiple functional groups into a single framework. This compound, identified by the CAS number 1859684-44-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of both chloro and hydroxyl substituents on the azetidinyl and thiazole moieties, respectively, imparts unique reactivity and biological properties that make it a valuable scaffold for medicinal chemists.

The molecular structure of 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde consists of a central thiazole ring, which is a well-known pharmacophore in many bioactive molecules. The thiazole core is flanked by an azetidinyl side chain at the 2-position and a formyl group at the 5-position. The chloro substituent on the thiazole ring enhances electrophilicity, making it susceptible to nucleophilic attack, while the hydroxyl group in the azetidinyl ring introduces hydrogen bonding potential and influences solubility characteristics.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular modeling studies suggest that 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has spurred interest in its potential as an intermediate for synthesizing novel therapeutic agents.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with diseases such as cancer and autoimmune disorders. The hydroxyl group in the azetidinyl ring appears to play a crucial role in mediating these interactions by forming hydrogen bonds with polar residues on the target proteins.

The synthesis of 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde presents a challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Recent methodologies have focused on catalytic approaches to streamline the synthesis while minimizing side reactions. Transition metal-catalyzed cross-coupling reactions have been particularly effective in constructing the core thiazole and azetidinyl moieties.

The chemical stability of this compound is another critical consideration. The presence of both chloro and hydroxyl groups necessitates careful handling under controlled conditions to prevent degradation. Storage in inert atmospheres and at low temperatures are standard practices to maintain its integrity during handling and experimentation.

Future research directions for 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde include exploring its derivatives as lead compounds for drug development. By modifying substituents on the thiazole or azetidinyl rings, chemists can fine-tune its biological activity to target specific diseases more effectively. Additionally, investigating its mechanism of action will provide insights into how it interacts with biological systems at a molecular level.

The integration of machine learning techniques into drug discovery has opened new avenues for studying compounds like 4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde. Predictive models can help identify optimal synthetic routes and predict potential biological activities before experimental validation. This interdisciplinary approach accelerates the development process and reduces costs associated with traditional trial-and-error methods.

The environmental impact of synthesizing and handling this compound is also an important consideration. Green chemistry principles are being increasingly adopted to develop more sustainable synthetic methods. Techniques such as solvent-free reactions, catalytic processes using biodegradable materials, and energy-efficient conditions are being explored to minimize environmental footprint while maintaining high yields.

In conclusion,4-Chloro-2-(3-hydroxyazetidin-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 1859684-44-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to uncover its therapeutic potential and refine synthetic methodologies for its production. As our understanding of molecular interactions advances, this compound is poised to contribute significantly to the development of new medicines.